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Compound of Interest

Compound Name: 2,3-Dibromothiophene

Cat. No.: B118489

Material Safety Data Sheet: 2,3-
Dibromothiophene

An In-depth Technical Guide for Researchers and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological
properties of 2,3-Dibromothiophene (CAS No. 3140-93-0). The information is intended for
researchers, scientists, and professionals in drug development who may handle this
compound.

Chemical Identification and Physical Properties

2,3-Dibromothiophene is a halogenated heterocyclic organic compound.[1] It presents as a
colorless to pale yellow liquid with a characteristic strong, pungent odor.[1]
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Property Value Source
Molecular Formula C4H2Br2s [2]1[3][4]
Molecular Weight 241.93 g/mol [21[31[5]
CAS Number 3140-93-0 [2][3][5][6]
EC Number 221-542-6 [2][5]
Appearance Colorless to light yellow liquid [1]

Boiling Point 218-219 °C (lit.)

Density 2.137 g/mL at 25 °C (lit.)

Refractive Index

n20/D 1.632 (lit.)

Flash Point

51 °C (123.8 °F) - closed cup

Solubility

Sparingly soluble in water.

[1]

Hazard Identification and Classification

2,3-Dibromothiophene is classified as a hazardous chemical. It is a flammable liquid and

vapor, is toxic if swallowed, and causes serious eye irritation.[2][6]

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids Category 3
vapour
Acute toxicity, oral Category 3 H301: Toxic if swallowed
) o H319: Causes serious eye
Serious eye irritation Category 2

irritation

GHS Pictograms:

e Flame (GHS02)

o Skull and crossbones (GHSO06)
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Signal Word: Danger[2][6]

Precautionary Statements:

Prevention: P210, P233, P240, P241, P242, P243, P264, P270, P280[1][7]

Response: P301 + P310, P303 + P361 + P353, P305 + P351 + P338, P337 + P313, P370 +
P378[6]

Storage: P403 + P235, P405[6]

Disposal: P501[6]

Safe Handling & Storage

Keep away from heat, sparks, open flames.
Wear protective gloves/eye protection.
Do not eat, drink or smoke when using.

Store in a well-ventilated place.
Keep cool. Store locked up.

Emergency Response

Hazard Identification

Pictograms: GHS02 (Flame), GHS06 (Skull)

Identification IF IN EYES:
Rinse cautiously with water for several minutes.

2 3-Dib thionh Remove contact lenses, if present and easy to do. Continue rinsing.
»3-Dibromothiophene . i irritati If eye irritation persists: Get medical advice/attention.
CAS: 3140-93-0 > H319: Causes serious eye irritation ¢ P!
IF SWALLOWED:
1 g H301: Toxic if swallowed Immediately call a POISON CENTER/doctor.
Rinse mouth.

g H226: Flammable liquid and vapor IN CASE OF FIRE:

Use sand, carbon dioxide or powder extinguisher.

Click to download full resolution via product page
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Caption: GHS Hazard and Response Workflow for 2,3-Dibromothiophene.

Toxicological Information

Acute exposure to 2,3-Dibromothiophene may cause irritation to the eyes, skin, and
respiratory system.[1] Symptoms of acute exposure can include headaches, nausea, and
dizziness.[1] While comprehensive chronic toxicity data are limited, prolonged or repeated
exposure could potentially lead to central nervous system depression and damage to the liver
or kidneys.[1]

Exposure Route Effect Classification

Acute Toxicity, Oral, Category
3

Oral Toxic if swallowed

) ] o Specific target organ toxicity -
Inhalation May cause respiratory irritation ]
single exposure

) Not classified as a skin irritant
Skin Contact -
or sensitizer

) S Serious eye damage/eye
Eye Contact Causes serious eye irritation L
irritation, Category 2

Note: The chemical, physical, and toxicological properties of this compound have not been
thoroughly investigated.[2] No component of this product present at levels greater than or equal
to 0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[2]

Experimental Protocols

Detailed experimental protocols for the determination of the toxicological and physical
properties of 2,3-Dibromothiophene are not provided in the reviewed Material Safety Data
Sheets. These documents typically report the results of such studies rather than the detailed
methodologies. For specific experimental procedures, researchers should consult primary
scientific literature or specialized toxicological databases.

Signaling Pathways
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The available safety data sheets do not contain information regarding the specific signaling
pathways through which 2,3-Dibromothiophene may exert its toxic effects. Such information is
typically derived from detailed mechanistic studies which are not present in the reviewed
documentation.

First-Aid Measures

Exposure First-Aid Procedure

IF SWALLOWED: Immediately call a POISON
Ingestion CENTER or doctor/physician. Rinse mouth. Do

NOT induce vomiting.

If breathing is irregular or stopped, immediately
Inhalation seek medical assistance and start first aid

actions. Provide fresh air.

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if
Eye Contact ] o

present and easy to do. Continue rinsing. If eye

irritation persists: Get medical advice/attention.

Skin Contact Wash with plenty of soap and water.

Handling and Storage

Precautions for Safe Handling:

o Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No
smoking.[1][6]

o Use explosion-proof electrical/ventilating/lighting equipment.[1][6]

e Use only non-sparking tools.[1]

o Take precautionary measures against static discharge.[6]

o Wear protective gloves, protective clothing, eye protection, and face protection.[1]

e Wash hands thoroughly after handling.[6]
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e Do not eat, drink, or smoke when using this product.[6]

Conditions for Safe Storage:

Store in a well-ventilated place. Keep cool.[6]

Keep container tightly closed.[1]

Store locked up.[6]

Protect from sunlight.[6]
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Safe Handling Procedures

Start Handling

Ground and bond container
and receiving equipment

Keep away from ignition sources
(heat, sparks, flames)

Use non-sparking tools and
explosion-proof equipment

Wear appropriate PPE
(gloves, eye protection)

Practice good industrial hygiene
(no eating, drinking, smoking;
wash hands after use)

End Handling

Proceed to Storage

Safe Storage¢ Conditions

Keep container tightly closed

:

Store in a cool, dry,
well-ventilated area

:

Store locked up

:

Protect from sunlight

Click to download full resolution via product page

Caption: Safe Handling and Storage Workflow.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b118489?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fire-Fighting and Accidental Release Measures

Fire-Fighting:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][8]

o Hazardous Combustion Products: In case of fire, toxic fumes may be emitted,[1] including
nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and sulfur oxides
(SOx).[6]

Accidental Release:

o Personal Precautions: Remove all sources of ignition. Evacuate personnel to safe areas.
Wear appropriate personal protective equipment.[9]

e Environmental Precautions: Do not let the product enter drains.[2]

» Methods for Cleaning Up: Absorb with inert material (e.g., sand, silica gel, universal binder)
and place in suitable, closed containers for disposal.[9] Use spark-proof tools and explosion-
proof equipment.[9]

Disposal Considerations

This material is highly flammable and should be disposed of with extra care.[2] It is
recommended to burn the material in a chemical incinerator equipped with an afterburner and
scrubber.[2] Alternatively, surplus and non-recyclable solutions can be offered to a licensed
disposal company.[2] All disposal practices must be in accordance with federal, state, and local
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,3-Dibromothiophene material safety data sheet
(MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118489#2-3-dibromothiophene-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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